N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(4-methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C13H19N3OS/c1-3-12(17)14-9-11-10(2)15-13(18-11)16-7-5-4-6-8-16/h3H,1,4-9H2,2H3,(H,14,17)
• InChI Key: RCXOWJWLGDRSTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2CCCCC2)CNC(=O)C=C
• Molecular Formula: C13H19N3OS
• Molecular Weight: 265.38 g/mol

Description

N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide, also known as MTSEA, is a chemical compound that has been widely used in scientific research for its ability to modify proteins and study their function. MTSEA is a member of the thiol-reactive reagents family, which are commonly used to modify cysteine residues in proteins.

Mechanism of Action

N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide is a thiol-reactive reagent, which means it reacts with cysteine residues in proteins. The reaction between N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide and cysteine residues results in the formation of a covalent bond, which can lead to changes in protein conformation and function. The exact mechanism of action of N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide on proteins is not fully understood and is an area of active research.
Biochemical and Physiological Effects:
N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modify the activity of ion channels, enzymes, and receptors. N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide has also been shown to modify the conformation of proteins, which can lead to changes in protein function. In addition, N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide has been shown to have neuroprotective effects in animal models of neurological disease.

Advantages and Limitations for Lab Experiments

One advantage of N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide is its ability to modify proteins in a site-specific manner. This allows researchers to study the effect of specific amino acid changes on protein function. N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide is also a relatively small molecule, which allows it to penetrate into the interior of proteins. However, one limitation of N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide is its reactivity with other thiol-containing molecules, which can lead to non-specific protein modification. In addition, the covalent modification of proteins by N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide can be irreversible, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide. One area of research is the development of new thiol-reactive reagents with improved specificity and selectivity. Another area of research is the use of N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide in combination with other chemical tools to study protein function. Finally, the neuroprotective effects of N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide in animal models of neurological disease suggest that it may have therapeutic potential, and further research in this area is warranted.

Synthesis Methods

N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide can be synthesized through a multi-step process. The first step involves the reaction of 2-chloroethylamine hydrochloride with 4-methyl-2-thiocyanatopyridine to form N-(4-methyl-2-pyridyl)thiourea. This intermediate is then reacted with sodium hydride and 1,3-dibromopropane to form N-(4-methyl-2-pyridyl)-N'-(2-bromoethyl)thiourea. Finally, the reaction of this intermediate with piperidine yields N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide.

Scientific Research Applications

N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide has been widely used in scientific research for its ability to modify proteins and study their function. It is commonly used in protein engineering, where it is used to create site-specific mutations in proteins. This allows researchers to study the effect of specific amino acid changes on protein function. N-[(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide is also used in protein crystallography, where it is used to introduce heavy atoms into proteins to aid in X-ray crystallography studies.